4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: N-(6-nitro-1,3-benzothiazol-2-yl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C17H15N3O4S/c1-10(2)24-13-6-3-11(4-7-13)16(21)19-17-18-14-8-5-12(20(22)23)9-15(14)25-17/h3-10H,1-2H3,(H,18,19,21)
• InChI Key: DJUHTUSHUTWRJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N3O4S
• Molecular Weight: 357.4 g/mol

Description

4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is a chemical compound commonly used in scientific research. It is a benzamide derivative that has shown potential in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is based on its ability to selectively inhibit specific enzymes or proteins. For example, as a CDK5 inhibitor, it binds to the enzyme's active site, preventing its activation and subsequent phosphorylation of its substrates. This results in the inhibition of neuronal development and function, which has potential therapeutic implications for neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide depend on its specific application and mode of action. As a fluorescent probe for protein tyrosine kinase activity, it can be used to monitor the activation of these enzymes in vitro and in vivo. As a CDK5 inhibitor, it has been shown to inhibit neuronal development and function, which has potential implications for the treatment of neurodegenerative diseases. Additionally, it has been investigated for its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide in lab experiments include its selectivity and specificity for certain enzymes and proteins, its ability to act as a fluorescent probe for protein tyrosine kinase activity, and its potential therapeutic implications for neurodegenerative diseases and cancer. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for the research and development of 4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide. These include further investigation of its mechanism of action, identification of its potential targets in various diseases, and optimization of its pharmacokinetic properties for better therapeutic efficacy. Additionally, it could be used as a tool for the development of new drugs and therapies for various diseases, including cancer and neurodegenerative diseases.

Scientific Research Applications

4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has shown potential in various fields of scientific research. It has been used as a fluorescent probe for the detection of protein tyrosine kinase activity. It has also been used as a selective inhibitor of the cyclin-dependent kinase 5 (CDK5) enzyme, which is involved in the regulation of neuronal development and function. Additionally, it has been investigated for its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells.